Cas no 1795421-17-8 (2-(2-chloro-6-fluorophenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone)

• Product Name: 2-(2-chloro-6-fluorophenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone
• CAS No: 1795421-17-8
• MF: C₁₄H₁₄ClFN₄O
• MW: 308.738564968109
• CID: 5368947
• Update Time: 2025-05-20

2-(2-chloro-6-fluorophenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone

• Inchi： 1S/C14H14ClFN4O/c15-11-2-1-3-12(16)14(11)13(21)9-19-6-4-10(8-19)20-7-5-17-18-20/h1-3,5,7,10H,4,6,8-9H2
• InChI Key： BKLVZHVDBCHSRM-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2C=CN=N2)C1)C(=O)C1=C(F)C=CC=C1Cl

Additional information on 2-(2-chloro-6-fluorophenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone

Research Brief on 2-(2-chloro-6-fluorophenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone (CAS: 1795421-17-8)

The compound 2-(2-chloro-6-fluorophenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone (CAS: 1795421-17-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole-pyrrolidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary data suggest that 2-(2-chloro-6-fluorophenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone exhibits selective inhibition against specific kinase targets, with notable activity against JAK and SRC family kinases. These findings position the compound as a potential candidate for further development in oncology and immunology.

In addition to its kinase inhibitory properties, recent research has explored the antimicrobial potential of this compound. The triazole moiety, a well-known pharmacophore in antifungal agents, has prompted investigations into its efficacy against resistant bacterial and fungal strains. Early-stage studies indicate that the compound demonstrates broad-spectrum activity, particularly against Gram-positive bacteria and Candida species. These results highlight its potential as a scaffold for designing novel antimicrobial agents to address the growing challenge of antibiotic resistance.

Pharmacokinetic and toxicity studies have also been conducted to evaluate the compound's suitability for clinical development. Initial findings suggest favorable metabolic stability and oral bioavailability, although further optimization may be required to mitigate potential off-target effects. Researchers are employing structure-activity relationship (SAR) studies to refine the compound's properties, with a focus on enhancing selectivity and reducing cytotoxicity.

In conclusion, 2-(2-chloro-6-fluorophenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone (CAS: 1795421-17-8) represents a versatile and promising molecule in chemical biology and drug discovery. Its dual potential as a kinase inhibitor and antimicrobial agent underscores its therapeutic value, while ongoing research aims to address its limitations and advance its development. Future studies will likely focus on in vivo efficacy, safety profiling, and translational applications, paving the way for potential clinical trials.